Cas no 877804-67-6 (2-2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol)

• Product Name: 2-2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol
• CAS No: 877804-67-6
• MF: C₂₄H₂₁N₃O₃
• MW: 399.441845655441
• CID: 5421162
• Update Time: 2025-05-20

2-2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-2-(2-imino-5-(2-methoxyphenyl)-1,2-dihydropyrimidin-4-yl)phenol
• 2-2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol

• Inchi： 1S/C24H21N3O3/c1-29-22-10-6-5-9-18(22)20-14-26-24(25)27-23(20)19-12-11-17(13-21(19)28)30-15-16-7-3-2-4-8-16/h2-14,28H,15H2,1H3,(H2,25,26,27)
• InChI Key： SDENPZLARXOFAY-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC=CC=C2)=CC=C1C1C(C2=CC=CC=C2OC)=CN=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol

Compound CAS No. 877804-67-6: 2-Amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol

The compound with CAS number 877804-67-6, known as 2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrimidine ring, an amino group, a methoxyphenyl substituent, and a benzyloxy group attached to a phenol moiety. The combination of these functional groups makes it a promising candidate for various biological applications.

Recent studies have highlighted the potential of 2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding underscores its potential as a lead compound for treating inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its anti-inflammatory properties, 2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol has also shown promise in anticancer research. A 2023 study conducted at the University of California, Los Angeles (UCLA), revealed that this compound induces apoptosis in various cancer cell lines, including breast and colon cancer cells. The mechanism of action appears to involve the activation of caspase pathways and the modulation of Bcl-2 family proteins. These findings suggest that the compound could be developed into a novel chemotherapeutic agent with reduced toxicity compared to conventional treatments.

The synthesis of 2-amino-5-(2-methoxyphenyl)pyrimidin-4-yl-5-(benzyloxy)phenol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A 2023 paper in *Organic Process Research & Development* detailed an optimized route that utilizes palladium-catalyzed cross-coupling reactions to construct the key intermediates. This approach not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing waste generation.

From an analytical standpoint, the characterization of CAS No. 877804-67 has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed the molecular structure and purity of the compound, ensuring its reliability for further biological studies. Furthermore, computational modeling studies have provided insights into the compound's pharmacokinetic properties, including its predicted bioavailability and metabolic stability.

Looking ahead, 2-amino-5-(2-methoxyphenyl)pyrimidin derivatives are expected to play a pivotal role in drug discovery programs targeting chronic diseases. The integration of this compound into combinatorial libraries for high-throughput screening is currently underway, with initial results indicating strong potential for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression from the laboratory to clinical trials.

In conclusion, CAS No. 877804 represents a cutting-edge molecule with diverse biological activities and significant therapeutic potential. Its unique structure, coupled with recent advancements in synthetic and analytical chemistry, positions it as a key player in the development of innovative medicines. As research continues to unfold, this compound is poised to make a substantial impact on both scientific understanding and clinical practice.